Cas no 1375474-78-4 (N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride)

• Product Name: N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride
• CAS No: 1375474-78-4
• MF: C₇H₁₀Cl₂N₄O
• MW: 237.086498737335
• MDL: MFCD21602673
• CID: 4777541
• PubChem ID: 73994789
• Update Time: 2026-02-27

N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride
• NE31985
• N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride

• MDL： MFCD21602673
• Inchi： 1S/C7H9ClN4O.ClH/c8-6-2-1-5(11-12-6)7(13)10-4-3-9;/h1-2H,3-4,9H2,(H,10,13);1H
• InChI Key： YAFFTHJZZPDWQP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCCN)=O)N=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Topological Polar Surface Area: 80.9

Additional information on N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride

Recent Advances in the Study of N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride (CAS: 1375474-78-4)

N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride (CAS: 1375474-78-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery and development, particularly in targeting specific biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors. The researchers utilized a multi-step synthetic route to derivatize the core structure, resulting in compounds with enhanced selectivity for specific kinase targets. The study highlighted the importance of the chloro and aminoethyl functional groups in modulating biological activity.

Further investigations into the mechanism of action of N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride have revealed its potential as a modulator of protein-protein interactions. A recent preprint on bioRxiv detailed its binding affinity for certain protein domains, suggesting its applicability in disrupting pathological protein complexes. Molecular docking studies indicated that the compound exhibits a unique binding mode, which could be exploited for the design of new therapeutic agents.

In addition to its role in small molecule drug development, this compound has also been explored in the context of targeted drug delivery. A 2024 study in Advanced Drug Delivery Reviews reported its conjugation with nanoparticles to enhance cellular uptake and specificity. The researchers observed improved pharmacokinetic profiles and reduced off-target effects, underscoring the compound's versatility in biomedical applications.

Despite these promising findings, challenges remain in optimizing the compound's physicochemical properties for clinical use. Issues such as solubility and metabolic stability are currently being addressed through structural modifications. Collaborative efforts between academic and industrial researchers are expected to yield next-generation derivatives with improved efficacy and safety profiles.

In conclusion, N-(2-Aminoethyl)-6-chloropyridazine-3-carboxamide hydrochloride (CAS: 1375474-78-4) represents a valuable scaffold in medicinal chemistry. Its diverse applications, from kinase inhibition to drug delivery, highlight its potential to contribute to the development of novel therapeutics. Ongoing research will further elucidate its full therapeutic potential and pave the way for its translation into clinical settings.